3-(oxan-4-yl)-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]propanamide

• IUPAC Name: 3-(oxan-4-yl)-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]propanamide
• InChI: InChI=1S/C12H19N3O4/c16-11(2-1-9-4-7-18-8-5-9)13-6-3-10-14-12(17)19-15-10/h9H,1-8H2,(H,13,16)(H,14,15,17)
• InChI Key: MSGFAIUNNKADAQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CCC(=O)NCCC2=NOC(=O)N2
• Molecular Formula: C12H19N3O4
• Molecular Weight: 269.30 g/mol

Description

3-(oxan-4-yl)-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in pharmaceuticals and biotechnology. This compound is synthesized using specific methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively.

Mechanism of Action

The mechanism of action of 3-(oxan-4-yl)-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]propanamide is not fully understood. However, studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. It has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells, inhibit the growth of fungi and bacteria, and reduce inflammation. It has also been shown to have neuroprotective effects, which make it a potential candidate for treating neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(oxan-4-yl)-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]propanamide in lab experiments is its potential as an antitumor agent, antifungal agent, and antimicrobial agent. Its neuroprotective effects also make it a potential candidate for treating neurological disorders. However, one of the limitations of using this compound in lab experiments is its toxicity, which requires careful handling and management.

Future Directions

For research on 3-(oxan-4-yl)-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]propanamide include further studies on its mechanism of action, optimization of its synthesis method, and exploring its potential as a drug candidate for treating various diseases. Additionally, studies can be conducted to investigate its potential as a nanocarrier for drug delivery and as a biosensor for detecting various biomolecules.
Conclusion:
This compound is a chemical compound that has potential applications in pharmaceuticals and biotechnology. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively. Further research on this compound can lead to the development of new drugs for treating various diseases and improving human health.

Synthesis Methods

The synthesis of 3-(oxan-4-yl)-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]propanamide is a multi-step process that involves the use of several reagents and catalysts. The first step involves the reaction of 2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethanamine with 3-chloropropanoic acid to form 3-(2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl)propanoic acid. The second step involves the reaction of the obtained product with 1,4-dioxane and thionyl chloride to form this compound.

Scientific Research Applications

3-(oxan-4-yl)-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]propanamide has potential applications in scientific research, specifically in the field of pharmaceuticals and biotechnology. This compound has been studied for its potential as an antitumor agent, antifungal agent, and antimicrobial agent. It has also been studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.